Cas no 732249-18-2 (3-(3-chlorobut-3-enyl)benzoic acid)

• Product Name: 3-(3-chlorobut-3-enyl)benzoic acid
• CAS No: 732249-18-2
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• MDL: MFCD02259920
• CID: 878872
• PubChem ID: 24722214
• Update Time: 2025-05-23

3-(3-chlorobut-3-enyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorobut-3-enyl)benzoic acid
• 3-(3-Chloro-3-butenyl)benzoic acid
• 3-(3-Chlorobut-3-en-1-yl)benzoic acid
• AKOS016017227
• 732249-18-2
• 3-(3-CHLORO-3-BUTENYL)BENZOICACID
• MFCD02259920
• DTXSID70641262

• MDL： MFCD02259920
• Inchi： 1S/C11H11ClO2/c1-8(12)5-6-9-3-2-4-10(7-9)11(13)14/h2-4,7H,1,5-6H2,(H,13,14)
• InChI Key： OLJUVUIQGNJNKM-UHFFFAOYSA-N
• SMILES： ClC(=C)CCC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 210.04500
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.06990

Additional information on 3-(3-chlorobut-3-enyl)benzoic acid

3-(3-Chlorobut-3-enyl)Benzoic Acid: A Comprehensive Overview

3-(3-Chlorobut-3-enyl)benzoic acid, identified by the CAS number 732249-18-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted allyl group. The presence of the chlorine atom in the allyl group introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 3-(3-chlorobut-3-enyl)benzoic acid in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against inflammatory pathways, suggesting its utility in developing novel therapeutic agents.

The synthesis of CAS No 732249-18-2 involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. One common approach is the Friedel-Crafts acylation reaction, followed by subsequent modifications to introduce the chloroalkene group. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized this synthesis, reducing production costs and improving scalability.

In terms of physical properties, 3-(3-chlorobut-3-enyl)benzoic acid is known for its relatively high melting point, which is attributed to its rigid molecular structure and strong intermolecular hydrogen bonding. The compound is also sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The application of CAS No 732249-18-2 extends beyond pharmaceuticals. It has been investigated for its potential use in agrochemicals, where its ability to modulate plant growth hormones could lead to innovative crop protection agents. Additionally, preliminary studies suggest that this compound may play a role in materials science, particularly in the development of advanced polymers with tailored electronic properties.

In conclusion, 3-(3-chlorobut-3-enyl)benzoic acid, with its unique structure and versatile properties, continues to be a focal point for researchers across multiple disciplines. As ongoing studies uncover new applications and improve synthetic methodologies, this compound holds great promise for contributing to advancements in medicine, agriculture, and materials science.